6-methoxy-4-{[(2-methoxyethyl)(2-thienylmethyl)amino]methyl}-2H-chromen-2-one

• IUPAC Name: 6-methoxy-4-[[2-methoxyethyl(thiophen-2-ylmethyl)amino]methyl]chromen-2-one
• InChI: InChI=1S/C19H21NO4S/c1-22-8-7-20(13-16-4-3-9-25-16)12-14-10-19(21)24-18-6-5-15(23-2)11-17(14)18/h3-6,9-11H,7-8,12-13H2,1-2H3
• InChI Key: VKZLFPBBQIXPAE-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=CC=CS1)CC2=CC(=O)OC3=C2C=C(C=C3)OC
• Molecular Formula: C19H21NO4S
• Molecular Weight: 359.4 g/mol

Description

Synthesis Analysis

The synthesis of such compounds often involves the Pechmann condensation, which is a method used for the synthesis of coumarins by the condensation of phenols with β-ketoesters in the presence of concentrated sulfuric acid.

Molecular Structure Analysis

The molecular structure of such compounds is characterized by a coumarin core, which is a polycyclic aromatic ring system formed by the fusion of a benzene ring to an alpha-pyrone ring.

Chemical Reactions Analysis

Coumarins can undergo a variety of chemical reactions, including pericyclic reactions, organometallic reactions, and nucleophilic substitutions. They can also be used as precursors in the synthesis of other complex organic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds depend on their specific structures. Generally, coumarins are crystalline compounds that are often fluorescent. They are usually well soluble in organic solvents but poorly soluble in water.

Mechanism of Action

The mechanism of action of coumarin derivatives can vary widely depending on their molecular structure and the target molecules they interact with. Some coumarin derivatives have been found to exhibit significant biological activities, including anti-inflammatory, anticoagulant, antibacterial, antifungal, antiviral, anticancer, and many other types of activities.

Safety and Hazards

Like all chemicals, coumarins and their derivatives should be handled with care. Some coumarins are toxic and can cause liver damage and other health problems. Therefore, appropriate safety measures should be taken when handling these compounds.

Future Directions

The study of coumarins and their derivatives is a very active field of research due to their diverse biological activities. Future research will likely focus on the synthesis of new coumarin derivatives, the discovery of new biological activities, and the development of coumarin-based drugs.